Cas no 50398-78-2 ((5-chloro-1,3-thiazol-2-yl)methanol)

(5-chloro-1,3-thiazol-2-yl)methanol structure
50398-78-2 structure
Product Name:(5-chloro-1,3-thiazol-2-yl)methanol
CAS No:50398-78-2
MF:C4H4ClNOS
MW:149.598658561707
MDL:MFCD12405637
CID:2094067
PubChem ID:64985312
Update Time:2025-04-21

(5-chloro-1,3-thiazol-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (5-Chlorothiazol-2-yl)methanol
    • (5-chloro-1,3-thiazol-2-yl)methanol
    • 5-chloro-2-Thiazolemethanol
    • 5-Chlorothiazole-2-methanol
    • MFCD12405637
    • FTFSPIOBBWGKLE-UHFFFAOYSA-N
    • SB10724
    • P11456
    • EN300-128711
    • DA-37546
    • SCHEMBL15296466
    • AKOS014316404
    • 50398-78-2
    • PB36635
    • AS-50915
    • CS-0053156
    • ACA39878
    • MDL: MFCD12405637
    • Inchi: 1S/C4H4ClNOS/c5-3-1-6-4(2-7)8-3/h1,7H,2H2
    • InChI Key: FTFSPIOBBWGKLE-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(CO)S1

Computed Properties

  • Exact Mass: 148.9702126g/mol
  • Monoisotopic Mass: 148.9702126g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 82.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 61.4Ų

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